Cas no 1060809-22-4 (6-Bromo-4-fluoropicolinaldehyde)

• Product Name: 6-Bromo-4-fluoropicolinaldehyde
• CAS No: 1060809-22-4
• MF: C₆H₃BrFNO
• MW: 203.996524095535
• CID: 2624047
• PubChem ID: 72212239
• Update Time: 2025-08-01

6-Bromo-4-fluoropicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-fluoropyridine-2-carbaldehyde
• 2-Pyridinecarboxaldehyde, 6-bromo-4-fluoro-
• AKOS032946237
• 6-BROMO-4-FLUOROPICOLINALDEHYDE
• DB-207604
• SCHEMBL13388164
• DTXSID101270786
• N10043
• AB68031
• 6-Bromo-4-fluoro-2-pyridinecarboxaldehyde
• 1060809-22-4
• 6-Bromo-4-fluoropicolinaldehyde

• Inchi： 1S/C6H3BrFNO/c7-6-2-4(8)1-5(3-10)9-6/h1-3H
• InChI Key： XDWDJJHTKLARGQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C=O)=N1)F

Computed Properties

• Exact Mass: 202.93820Da
• Monoisotopic Mass: 202.93820Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.778±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 243.1±35.0 ºC (760 Torr),
• Flash Point: 100.8±25.9 ºC,
• Solubility: Slightly soluble (1.1 g/l) (25 º C),